2-Amino-4-(4-ethylphenyl)-6-(2-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide
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Description
2-Amino-4-(4-ethylphenyl)-6-(2-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C27H22FN3O3S and its molecular weight is 487.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Researchers have developed various synthetic methodologies to produce derivatives of 2-Amino-4-(4-ethylphenyl)-6-(2-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide. These processes often involve multi-component reactions that allow for the efficient synthesis of these compounds. The structural characterization of these molecules, including their crystal structure, has been achieved through techniques such as X-ray diffraction analysis. These studies provide essential insights into the chemical and physical properties of these compounds, laying the groundwork for further applications in pharmaceutical and material sciences (Lega et al., 2016).
Biological Activities
The derivatives of this chemical compound have been evaluated for various biological activities. For instance, some studies have focused on their inhibitory effects on monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters in the brain. These compounds have shown potential as selective inhibitors of MAO, suggesting their possible use in treating neurological disorders such as depression and anxiety. Additionally, their binding modes and inhibitory potentials have been explored through in vitro studies and molecular docking analysis, providing valuable information for the design of new therapeutic agents (Ahmad et al., 2019).
Antimicrobial and Antifungal Activities
Other research has investigated the antimicrobial and antifungal activities of these compounds. Through various assays, these studies have demonstrated the potential of these derivatives as effective agents against a range of bacterial and fungal pathogens. This research highlights the possibility of using these compounds in developing new antimicrobial treatments, addressing the growing concern of antibiotic resistance (Lega et al., 2017).
properties
IUPAC Name |
2-amino-4-(4-ethylphenyl)-6-[(2-fluorophenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H22FN3O3S/c1-2-17-11-13-18(14-12-17)24-21(15-29)27(30)34-25-20-8-4-6-10-23(20)31(35(32,33)26(24)25)16-19-7-3-5-9-22(19)28/h3-14,24H,2,16,30H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEIRPDMIGFRQOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2C(=C(OC3=C2S(=O)(=O)N(C4=CC=CC=C43)CC5=CC=CC=C5F)N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H22FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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